3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile

• IUPAC Name: 3-[(Z)-1-cyano-2-[5-(2-nitrophenyl)furan-2-yl]ethenyl]benzonitrile
• InChI: InChI=1S/C20H11N3O3/c21-12-14-4-3-5-15(10-14)16(13-22)11-17-8-9-20(26-17)18-6-1-2-7-19(18)23(24)25/h1-11H/b16-11+
• InChI Key: GEFGGGINYOTWKN-LFIBNONCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C(C#N)C3=CC=CC(=C3)C#N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C(\C#N)/C3=CC=CC(=C3)C#N)[N+](=O)[O-]
• Molecular Formula: C20H11N3O3
• Molecular Weight: 341.3 g/mol

Description

3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a derivative of benzonitrile and is commonly referred to as Fura-2. This compound is used in various studies to investigate the mechanism of action and biochemical and physiological effects of different molecules.

Mechanism of Action

The mechanism of action of 3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile involves the binding of calcium ions to the compound, which results in a change in the fluorescence intensity. This change in fluorescence can be measured to determine the concentration of calcium ions in cells.
Biochemical and Physiological Effects:
3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile has been shown to have various biochemical and physiological effects. It has been used to investigate the role of calcium ions in muscle contraction and neurotransmitter release. This compound has also been used to study the regulation of ion channels and the activation of enzymes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile in lab experiments is its high sensitivity and specificity for calcium ions. This compound is also relatively easy to use and can be incorporated into various experimental protocols. However, one of the limitations of using this compound is its potential toxicity, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the use of 3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile in scientific research. One area of interest is the development of new fluorescent probes that can be used to measure other ions or molecules in cells. Another direction is the investigation of the role of calcium ions in different physiological processes, such as cell signaling and gene expression. Additionally, this compound can be used to study the effects of different drugs and compounds on calcium ion signaling pathways.
In conclusion, 3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile is a unique compound that has many applications in scientific research. Its ability to measure calcium ion concentration in cells has made it an important tool for investigating the mechanism of action and physiological effects of different molecules. With further research, this compound has the potential to contribute to many new discoveries in the field of biochemistry and physiology.

Synthesis Methods

The synthesis of 3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile involves the reaction of 2-nitrobenzaldehyde with furfural in the presence of a base catalyst. The resulting product is then reacted with malononitrile to yield the final compound.

Scientific Research Applications

3-{1-cyano-2-[5-(2-nitrophenyl)-2-furyl]vinyl}benzonitrile is widely used in scientific research to investigate the mechanism of action of different molecules. It is used as a fluorescent probe to measure calcium ion concentration in cells. This compound is also used to study the binding of ligands to G protein-coupled receptors.